Cas no 1257397-53-7 (Methyl 3-cyclopropyl-2-(3-hydroxyphenyl)propanoate)

• Product Name: Methyl 3-cyclopropyl-2-(3-hydroxyphenyl)propanoate
• CAS No: 1257397-53-7
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 2147298
• Update Time: 2023-08-04

Methyl 3-cyclopropyl-2-(3-hydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-cyclopropyl-2-(3-hydroxyphenyl)propanoate
• Methyl 3-cyclopropyl-2-(3-hydroxyphenyl)propanoate

• Inchi： 1S/C13H16O3/c1-16-13(15)12(7-9-5-6-9)10-3-2-4-11(14)8-10/h2-4,8-9,12,14H,5-7H2,1H3
• InChI Key： OZPBUULXQBYPDG-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CC=C(C=1)O)CC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 248
• Topological Polar Surface Area: 46.5